Cas no 612040-77-4 ((1S,2R)-2-ethynylcyclohexan-1-ol)

• Product Name: (1S,2R)-2-ethynylcyclohexan-1-ol
• CAS No: 612040-77-4
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 3415451
• PubChem ID: 11469076
• Update Time: 2025-05-20

(1S,2R)-2-ethynylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANOL, 2-ETHYNYL-, (1S,2R)-
• (1S,2R)-2-Ethynylcyclohexan-1-ol
• SCHEMBL11248411
• F1912-1667
• AKOS040801359
• 612040-77-4
• (1S,2R)-2-ethynylcyclohexan-1-ol

• Inchi： 1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h1,7-9H,3-6H2/t7-,8-/m0/s1
• InChI Key： KNVOCSQDAIHOPP-YUMQZZPRSA-N
• SMILES： O[C@H]1CCCC[C@@H]1C#C

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S,2R)-2-ethynylcyclohexan-1-ol

Exploring the Unique Properties and Applications of (1S,2R)-2-ethynylcyclohexan-1-ol (CAS No. 612040-77-4)

(1S,2R)-2-ethynylcyclohexan-1-ol (CAS No. 612040-77-4) is a chiral cyclohexanol derivative featuring an ethynyl group at the 2-position. This structurally intriguing compound has garnered significant attention in pharmaceutical research and asymmetric synthesis due to its unique stereochemistry and functional group compatibility. The 1S,2R configuration of this molecule makes it particularly valuable for creating enantiomerically pure compounds, a crucial requirement in modern drug development.

Recent studies highlight the growing importance of chiral building blocks like (1S,2R)-2-ethynylcyclohexan-1-ol in medicinal chemistry. Researchers are particularly interested in how the ethynyl group can participate in click chemistry reactions, while the hydroxyl group offers additional sites for functionalization. The compound's cyclohexane backbone provides structural rigidity that's valuable for designing bioactive molecules with specific three-dimensional conformations.

The synthesis of 612040-77-4 typically involves asymmetric reduction strategies or chiral pool approaches. Many pharmaceutical companies are currently exploring its potential as an intermediate for kinase inhibitors and GPCR-targeted drugs, especially in neurological and metabolic disorder treatments. The compound's stereochemical purity is crucial for these applications, as even minor enantiomeric impurities can significantly affect biological activity.

From a material science perspective, (1S,2R)-2-ethynylcyclohexan-1-ol shows promise in the development of chiral liquid crystals and advanced polymers. Its ability to form hydrogen bonds while maintaining structural rigidity makes it interesting for designing molecular recognition systems. Recent patents have highlighted its utility in creating chiral stationary phases for chromatographic separations.

The global market for chiral intermediates like 612040-77-4 is experiencing steady growth, driven by increasing demand for enantiopure pharmaceuticals. Analytical techniques such as chiral HPLC and polarimetry are essential for quality control of this compound. Researchers frequently search for information about its storage conditions, solubility profile, and handling precautions to ensure optimal performance in synthetic applications.

In green chemistry applications, (1S,2R)-2-ethynylcyclohexan-1-ol has been investigated as a potential precursor for biodegradable materials. The compound's stability under various conditions makes it suitable for multi-step synthetic routes. Many synthetic chemists are particularly interested in its reactivity patterns and protection-deprotection strategies for the hydroxyl and ethynyl groups.

Recent advancements in flow chemistry have opened new possibilities for scaling up production of 612040-77-4 while maintaining high enantiomeric excess. The compound's vapor pressure characteristics and thermal stability make it compatible with continuous manufacturing processes. These developments address common industry questions about cost-effective synthesis and process optimization for chiral intermediates.

The spectroscopic characterization of (1S,2R)-2-ethynylcyclohexan-1-ol is well-documented, with distinctive signals in 1H NMR (particularly the ethynyl proton around 2.5 ppm) and 13C NMR spectra. These spectral features are frequently searched by analytical chemists needing reference data for compound identification. The compound's optical rotation values are also important quality indicators for purchasers.

In academic research, 612040-77-4 has become a model compound for studying stereoselective transformations. Its balanced lipophilicity (predicted logP ~1.5) and molecular weight (138.16 g/mol) make it an ideal candidate for investigating molecular recognition phenomena. Recent publications have explored its use in creating chiral catalysts and organocatalysts for asymmetric synthesis.

Looking forward, (1S,2R)-2-ethynylcyclohexan-1-ol is poised to play an increasingly important role in fragment-based drug discovery. Its combination of a rigid core and versatile functional groups aligns perfectly with current trends in rational drug design. As the pharmaceutical industry continues to emphasize stereochemical purity and molecular diversity, demand for specialized chiral building blocks like 612040-77-4 will likely continue to grow.